Cas no 102657-71-6 (3-chloro-4-dodecoxybenzaldehyde)

3-chloro-4-dodecoxybenzaldehyde structure
102657-71-6 structure
Product Name:3-chloro-4-dodecoxybenzaldehyde
CAS No:102657-71-6
MF:C19H29ClO2
MW:324.885365247726
CID:1133666
PubChem ID:71332846
Update Time:2025-04-20

3-chloro-4-dodecoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-dodecoxybenzaldehyde
    • ACMC-20m5mx
    • 3-chloro-4-(dodecyloxy)benzaldehyde
    • 3-chloro-4-dodecyloxy-benzaldehyde
    • 3-Chlor-4-dodecyloxy-benzaldehyd
    • Benzaldehyde, 3-chloro-4-(dodecyloxy)-
    • CTK0G7497
    • ACMC-20m5mx; 3-chloro-4-(dodecyloxy)benzaldehyde; 3-chloro-4-dodecyloxy-benzaldehyde; 3-Chlor-4-dodecyloxy-benzaldehyd; Benzaldehyde, 3-chloro-4-(dodecyloxy)-; CTK0G7497;
    • DTXSID10761216
    • 102657-71-6
    • Inchi: 1S/C19H29ClO2/c1-2-3-4-5-6-7-8-9-10-11-14-22-19-13-12-17(16-21)15-18(19)20/h12-13,15-16H,2-11,14H2,1H3
    • InChI Key: NBJWSARBVCFWAS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=O)C=CC=1OCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 324.18577
  • Monoisotopic Mass: 324.1856079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 13
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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